N-Boc-N-deshydroxyethyl Dasatinib-d8
N-Boc-N-deshydroxyethyl Dasatinib-d8
Brand Name:
Vulcanchem
CAS No.:
1263379-04-9
VCID:
VC0028273
InChI:
InChI=1S/C25H30ClN7O3S/c1-15-7-6-8-17(26)21(15)31-22(34)18-14-27-23(37-18)30-19-13-20(29-16(2)28-19)32-9-11-33(12-10-32)24(35)36-25(3,4)5/h6-8,13-14H,9-12H2,1-5H3,(H,31,34)(H,27,28,29,30)/i9D2,10D2,11D2,12D2
SMILES:
CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)C(=O)OC(C)(C)C
Molecular Formula:
C25H30ClN7O3S
Molecular Weight:
552.12
N-Boc-N-deshydroxyethyl Dasatinib-d8
CAS No.: 1263379-04-9
Reference Standards
VCID: VC0028273
Molecular Formula: C25H30ClN7O3S
Molecular Weight: 552.12
| CAS No. | 1263379-04-9 |
|---|---|
| Product Name | N-Boc-N-deshydroxyethyl Dasatinib-d8 |
| Molecular Formula | C25H30ClN7O3S |
| Molecular Weight | 552.12 |
| IUPAC Name | tert-butyl 4-[6-[[5-[(2-chloro-6-methylphenyl)carbamoyl]-1,3-thiazol-2-yl]amino]-2-methylpyrimidin-4-yl]-2,2,3,3,5,5,6,6-octadeuteriopiperazine-1-carboxylate |
| Standard InChI | InChI=1S/C25H30ClN7O3S/c1-15-7-6-8-17(26)21(15)31-22(34)18-14-27-23(37-18)30-19-13-20(29-16(2)28-19)32-9-11-33(12-10-32)24(35)36-25(3,4)5/h6-8,13-14H,9-12H2,1-5H3,(H,31,34)(H,27,28,29,30)/i9D2,10D2,11D2,12D2 |
| Standard InChIKey | CJIZAWDYZXXVSM-PMCMNDOISA-N |
| SMILES | CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)C(=O)OC(C)(C)C |
| Synonyms | N-(2-Chloro-6-methylphenyl)-2-[[2-methyl-6-(1-(4-boc-piperazinyl-d8))-4-pyrimidinyl]amino]-5-thiazolecarboxamide; |
| PubChem Compound | 53311419 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume